Cas no 338748-86-0 (1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide)

• Product Name: 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide
• CAS No: 338748-86-0
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5269968
• Update Time: 2025-05-20

1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-N-(4-METHOXYPHENYL)-2-METHYL-6-OXO-1,4,5,6-TETRAHYDRO-3-PYRIDINECARBOXAMIDE
• 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide
• 1-benzyl-N-(4-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydropyridine-5-carboxamide
• Bionet1_002536
• Oprea1_089388
• HMS575K18
• 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide

• Inchi： 1S/C21H22N2O3/c1-15-19(21(25)22-17-8-10-18(26-2)11-9-17)12-13-20(24)23(15)14-16-6-4-3-5-7-16/h3-11H,12-14H2,1-2H3,(H,22,25)
• InChI Key： UDCYRSZZZXQDBQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(NC2C=CC(=CC=2)OC)=O)=C(C)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 350.163
• Monoisotopic Mass: 350.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6

Additional information on 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide

Introduction to 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide (CAS No. 338748-86-0)

1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 338748-86-0, belongs to the class of pyridine derivatives, which are widely studied for their pharmacological significance. The presence of multiple functional groups, including a benzyl moiety and a 4-methoxyphenyl substituent, contributes to its complex chemical profile and makes it a subject of interest for further research.

The molecular structure of 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide is characterized by a tetrahydropyridine core, which is a common scaffold in many bioactive molecules. This core structure is flanked by various substituents that modulate its electronic and steric properties. The 6-oxo group introduces a level of rigidity to the molecule, while the 2-methyl group adds bulk, influencing interactions with biological targets. Such structural features are crucial in determining the compound's reactivity and its potential applications in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific combination of functional groups in 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide makes it an intriguing candidate for further investigation. Studies have suggested that the benzyl and 4-methoxyphenyl groups may play a role in modulating enzyme activity and receptor binding affinity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The versatility of its structure allows for modifications at multiple sites, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step. Researchers have been exploring synthetic routes to modify this compound to enhance its pharmacological properties or to develop analogs with improved efficacy and reduced side effects.

The biological activity of 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide has been the focus of several preliminary studies. These investigations have revealed promising results in terms of interaction with biological targets such as enzymes and receptors. For instance, some studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This finding aligns with the broader effort in pharmaceutical research to identify novel anti-inflammatory agents.

Another area of interest is the potential application of this compound in the treatment of neurological disorders. The structural features of pyridine derivatives often make them suitable candidates for modulating neurotransmitter systems. The specific arrangement of functional groups in 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide may enable it to interact with receptors or enzymes relevant to conditions such as depression or epilepsy. While more research is needed to fully elucidate its mechanisms of action, these preliminary findings are encouraging.

The synthesis and characterization of this compound have also contributed to advancements in synthetic methodologies. The development of efficient synthetic routes for complex heterocyclic compounds like this one is essential for both academic research and industrial applications. Researchers have employed various techniques, including catalytic reactions and transition metal-catalyzed processes, to construct the desired molecular framework. These synthetic strategies not only provide insights into the chemistry of pyridine derivatives but also offer practical tools for drug development.

In conclusion, 1-benzyl-N-(4-methoxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxamide (CAS No. 338748-86-0) represents a significant area of interest in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds promise for contributing to the discovery of new therapeutic agents that could address various health challenges.